![molecular formula C14H17N5O2S B2369889 (4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone CAS No. 1211134-19-8](/img/structure/B2369889.png)
(4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
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Overview
Description
The compound (4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
is a small-molecule compound. It contains a 1,3,4-oxadiazol ring, which is a well-known pharmacophore frequently encountered in active pharmaceutical ingredients .
Synthesis Analysis
The synthesis of 1,3,4-oxadiazole derivatives often involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature . This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields .Molecular Structure Analysis
The molecular structure of this compound includes a 1,3,4-oxadiazol ring and a thiadiazol ring. The presence of these two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment .Chemical Reactions Analysis
The chemical reactions involving 1,3,4-oxadiazole derivatives are diverse. For instance, 1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond .Scientific Research Applications
Antimicrobial Activity
Compounds with structures incorporating elements such as 1,3,4-oxadiazole and piperidine have shown promising antimicrobial properties. For example, a study by Mallesha and Mohana (2014) synthesized a series of compounds and found that some exhibited good antimicrobial activity against tested pathogenic bacterial and fungal strains, highlighting the potential of these structural motifs in designing new antimicrobial agents (Mallesha & Mohana, 2014).
Antitubercular Activities
A series of cyclopropyl methanones were synthesized and evaluated for their in vitro antitubercular activity against Mycobacterium tuberculosis. Notably, compounds showed varying degrees of activity, with one compound demonstrating significant effectiveness against both drug-sensitive and drug-resistant strains of M. tuberculosis, suggesting the relevance of the cyclopropyl and piperidine groups in antitubercular drug development (Bisht et al., 2010).
Anticancer Activities
Research into quinazoline derivatives, which are structurally related to oxadiazoles and thiadiazoles, has shown that certain compounds exhibit potent antitumor activities. One study synthesized novel quinazoline derivatives and found that some had better antitumor activities than existing drugs, suggesting the potential of these structural frameworks in cancer therapy (Cai Zhi-qian, 2015).
Future Directions
The development of novel efficient and convenient methods for the synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry . These compounds have potential applications in various fields such as material science, medicinal chemistry, and high energy molecules .
Properties
IUPAC Name |
[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(4-methylthiadiazol-5-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5O2S/c1-8-11(22-18-15-8)14(20)19-6-4-10(5-7-19)13-17-16-12(21-13)9-2-3-9/h9-10H,2-7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKXQPLZLAYNHNG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)N2CCC(CC2)C3=NN=C(O3)C4CC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.38 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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